Cas no 893340-38-0 (N-(3-fluorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-(3-fluorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 893340-38-0
• MF: C₁₃H₁₄FN₃O₄S
• MW: 327.33136510849
• CID: 6089892
• PubChem ID: 7196475
• Update Time: 2025-10-28

N-(3-fluorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• N-(3-fluorophenyl)-1,3,4-trimethyl-2,6-dioxopyrimidine-5-sulfonamide
• 893340-38-0
• SR-01000016858
• F1844-0230
• AKOS024614367
• SR-01000016858-1

• Inchi： 1S/C13H14FN3O4S/c1-8-11(12(18)17(3)13(19)16(8)2)22(20,21)15-10-6-4-5-9(14)7-10/h4-7,15H,1-3H3
• InChI Key： PNCGVAFTKQTCBI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C(S(NC2=CC=CC(F)=C2)(=O)=O)=C(C)N1C

Computed Properties

• Exact Mass: 327.06890527g/mol
• Monoisotopic Mass: 327.06890527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.2Ų

Additional information on N-(3-fluorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

N-(3-fluorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide: A Comprehensive Overview

The compound with CAS No 893340-38-0, known as N-(3-fluorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides and features a unique structural arrangement that contributes to its potential biological activity. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of N-(3-fluorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is characterized by a pyrimidine ring system with multiple substituents. The presence of fluorine at the para position of the phenyl group introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the sulfonamide group is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes or receptors. These structural features make it a promising candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies to optimize the reaction conditions and improve yield. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a novel approach using microwave-assisted synthesis to construct the pyrimidine core. This method not only enhances the reaction rate but also minimizes side reactions, ensuring high purity of the final product.

From a pharmacological perspective, N-(3-fluorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has shown potential as an inhibitor of certain enzymes involved in disease pathways. Preclinical studies have indicated its ability to modulate key signaling molecules associated with inflammation and oxidative stress. For example, a research team from the University of California reported that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Such findings underscore its potential application in treating conditions such as arthritis and cardiovascular diseases.

Moreover, computational modeling techniques have been instrumental in understanding the binding interactions of this compound with its biological targets. Using molecular docking studies and quantum mechanics calculations, scientists have identified critical residues on target proteins that are essential for binding affinity. These insights are invaluable for guiding further optimization efforts aimed at enhancing efficacy and reducing off-target effects.

In terms of therapeutic applications,N-(3-fluorophenyl)-1